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Compound of Interest

Compound Name:

2-[2-(2-

methoxyethoxy)ethoxy]ethyl

Chloroformate

CAS No.: 105292-71-5

Cat. No.: B3417447

Get Quote

Executive Summary & Structural Logic
2-[2-(2-methoxyethoxy)ethoxy]ethyl Chloroformate (often abbreviated as TEG-Cl or

mPEG3-Cl) is a critical heterobifunctional linker used in antibody-drug conjugates (ADCs) and

surface modification. Its utility relies on the reactivity of the chloroformate group (

) toward nucleophiles (amines, hydroxyls). However, this high reactivity comes with a trade-off:
extreme hydrolytic instability.

This guide provides a kinetic analysis of TEG-Cl hydrolysis. Due to the niche nature of this

specific PEGylated variant, kinetic parameters are derived via Structure-Kinetic Relationship

(SKR) analysis, benchmarking it against experimentally validated alkyl and aryl chloroformates.

Key Insight: The presence of ether oxygens in the triethylene glycol chain exerts an electron-

withdrawing inductive effect (
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), increasing the electrophilicity of the carbonyl carbon compared to simple alkyl chains.
Consequently, TEG-Cl exhibits a hydrolysis rate comparable to, or slightly faster than, ethyl
chloroformate.

Mechanistic Analysis: The Hydrolysis Pathway
The hydrolysis of TEG-Cl in neutral water follows a Bimolecular Addition-Elimination (

) mechanism. Unlike tertiary substrates that may proceed via

(ionization), the primary alkyl nature of the TEG linker favors nucleophilic attack by water.

The Pathway
Nucleophilic Attack: Water attacks the carbonyl carbon.

Tetrahedral Intermediate: A transient intermediate forms.

Collapse & Elimination: The tetrahedral intermediate collapses, expelling the chloride ion (

) and releasing

and the corresponding alcohol (TEG-OH).

Figure 1: Bimolecular Addition-Elimination Mechanism of TEG-Cl Hydrolysis.
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Comparative Kinetic Performance Guide
The following table benchmarks TEG-Cl against standard chloroformate alternatives. The

"Estimated Half-Life" for TEG-Cl is derived from the inductive similarity to 2-methoxyethyl
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chloroformate.

Table 1: Comparative Hydrolytic Stability at 25°C (pH 7.0)

Compound Structure Type

Est.[1][2][3][4]
Half-Life (

)

Reactivity
Driver

Mechanism

TEG-Cl (Target)

Primary Alkyl

(Ether-

substituted)

< 20 min

-I Inductive

Effect: Ether

oxygens

increase

carbonyl

electrophilicity.

(Addition-

Elimination)

Ethyl

Chloroformate
Primary Alkyl ~53 min

Standard

Baseline:

Moderate

steric/electronic

balance.

Methyl

Chloroformate
Methyl ~1.4 min

Steric

Accessibility:

Minimal

hindrance allows

rapid water

attack.

Phenyl

Chloroformate
Aryl < 5 min

Resonance/Indu

ction: Phenoxide

is a superior

leaving group.

Isopropyl

Chloroformate
Secondary Alkyl > 60 min

Steric Hindrance:

Bulky group

slows

nucleophilic

attack.

Mixed (

/

)
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*Note: Baseline values for Methyl/Ethyl Chloroformate vary by ionic strength but consistently

show rapid degradation in minutes (Queen, 1967).

Experimental Protocol: Conductometric Kinetic Assay
To validate the specific half-life of your TEG-Cl batch, use this self-validating conductometric

protocol. This method relies on the fact that hydrolysis releases HCl, causing a linear increase

in solution conductivity over time.

Methodology
Objective: Determine the observed pseudo-first-order rate constant (

).

Reagents:

Solvent: 10% Dioxane / 90% Water (v/v) (Maintains solubility while simulating aqueous

conditions).

Analyte: TEG-Cl (Freshly distilled or opened).

Equipment: Conductivity meter with data logging, jacketed beaker (25°C).

Workflow Diagram:
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Figure 2: Conductometric Determination of Hydrolysis Kinetics.
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Data Analysis (Self-Validation)
Linearity Check: Plot

versus time (

).

Validation: The plot must be linear (

) for at least 3 half-lives. A deviation from linearity suggests solubility issues or competing
side reactions.

Calculation:
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Storage & Handling Implications
Based on the kinetic profile, TEG-Cl is classified as High Risk for Moisture Degradation.

Storage: Must be stored at -20°C under Argon/Nitrogen.

Usage: Allow the bottle to reach room temperature before opening to prevent condensation.

Solvents: Use only anhydrous solvents (< 50 ppm water) for conjugation reactions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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